Cas no 2137644-58-5 ((1-Methoxycyclobutyl)methanesulfinyl chloride)

• Product Name: (1-Methoxycyclobutyl)methanesulfinyl chloride
• CAS No: 2137644-58-5
• MF: C₆H₁₁ClO₂S
• MW: 182.668339967728
• CID: 6288272
• PubChem ID: 165745849
• Update Time: 2025-05-20

(1-Methoxycyclobutyl)methanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732702
• (1-methoxycyclobutyl)methanesulfinyl chloride
• 2137644-58-5
• (1-Methoxycyclobutyl)methanesulfinyl chloride

• Inchi： 1S/C6H11ClO2S/c1-9-6(3-2-4-6)5-10(7)8/h2-5H2,1H3
• InChI Key： PWPPNZZIVYHNPW-UHFFFAOYSA-N
• SMILES： ClS(CC1(CCC1)OC)=O

Computed Properties

• Exact Mass: 182.0168285g/mol
• Monoisotopic Mass: 182.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.5Ų

Additional information on (1-Methoxycyclobutyl)methanesulfinyl chloride

(1-Methoxycyclobutyl)methanesulfinyl Chloride: A Comprehensive Overview

(1-Methoxycyclobutyl)methanesulfinyl chloride, identified by the CAS number 2137644-58-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention for its potential applications in various chemical processes and material synthesis. The molecule consists of a cyclobutane ring substituted with a methoxy group and a methanesulfinyl chloride moiety, which imparts it with distinct chemical properties.

The structural features of (1-Methoxycyclobutyl)methanesulfinyl chloride make it a versatile building block in organic synthesis. The cyclobutane ring, known for its strained geometry, introduces interesting reactivity patterns. The methoxy group enhances the compound's solubility in polar solvents, while the sulfinyl chloride group is a reactive site that can participate in nucleophilic substitutions. These characteristics have been exploited in recent studies to develop novel synthetic pathways for complex molecules.

Recent research has focused on the use of (1-Methoxycyclobutyl)methanesulfinyl chloride as an intermediate in the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. The compound's ability to undergo ring-opening reactions under specific conditions has been leveraged to create diverse molecular architectures with potential therapeutic applications.

In addition to its role in organic synthesis, (1-Methoxycyclobutyl)methanesulfinyl chloride has shown promise in materials science. Its reactivity and structural flexibility make it a candidate for the development of advanced polymers and coatings. Recent advancements in polymer chemistry have highlighted the importance of such compounds in creating materials with tailored mechanical and thermal properties.

The synthesis of (1-Methoxycyclobutyl)methanesulfinyl chloride involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. The introduction of the methoxy group is followed by functionalization with the sulfinyl chloride moiety through a series of carefully controlled reactions. This process requires precise stoichiometric control and optimization to ensure high yields and product purity.

From an environmental standpoint, understanding the fate and behavior of (1-Methoxycyclobutyl)methanesulfinyl chloride in various chemical systems is crucial. Studies have been conducted to assess its stability under different conditions, including thermal decomposition and hydrolysis. These investigations are essential for determining its suitability for large-scale industrial applications and ensuring compliance with safety and environmental regulations.

In conclusion, (1-Methoxycyclobutyl)methanesulfinyl chloride stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, reactivity, and potential applications continue to drive research efforts across multiple disciplines. As new discoveries emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.